Cas no 86981-83-1 (2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane)
![2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane structure](https://www.kuujia.com/scimg/cas/86981-83-1x500.png)
86981-83-1 structure
Product name:2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane
2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00826601
- 2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane
- 86981-83-1
-
- Inchi: InChI=1S/C15H22O/c1-11-5-8-13(9-6-11)12(2)7-10-14-15(3,4)16-14/h5-6,8-9,12,14H,7,10H2,1-4H3
- InChI Key: LRPLKRKQKKKDBD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 218.167065321Da
- Monoisotopic Mass: 218.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12.5Ų
2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane Related Literature
-
1. Book reviews
-
3. Caper tea
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
-
8. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
86981-83-1 (2,2-Dimethyl-3-[3-(4-methylphenyl)butyl]oxirane) Related Products
- 2309455-76-1(2-[[4-(Trifluoromethoxy)phenyl]methyl]pyrrolidine;hydrochloride)
- 1528675-86-6(1-2-(2-bromo-5-fluorophenyl)ethylpiperazine)
- 2172145-01-4(2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodophenyl-N-methylformamido}acetic acid)
- 1710674-55-7(1-(4-tert-Butyl-cyclohexyl)-1H-[1,2,3]triazole-4-carboxylic acid)
- 2200300-28-1(N-[3-[[[4-Fluoro-3-[(1-oxo-2-propen-1-yl)amino]phenyl]amino]carbonyl]phenyl]-2-furancarboxamide)
- 2679932-50-2(tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate)
- 609804-44-6(Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester)
- 2034488-94-1(N-2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl-2-(4-methoxyphenyl)ethane-1-sulfonamide)
- 1804852-46-7(Methyl 2-cyano-6-difluoromethyl-3-fluorobenzoate)
- 2229253-70-5(2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2-methylpropan-1-amine)
Recommended suppliers
河南东延药业有限公司
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
